2-isobutoxy-3,4-dihydro-2H-pyran

• CAS No.: 6581-67-5
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 2-(2-methylpropoxy)-3,4-dihydro-2H-pyran
• InChI: InChI=1S/C9H16O2/c1-8(2)7-11-9-5-3-4-6-10-9/h4,6,8-9H,3,5,7H2,1-2H3
• InChI Key: WGSGJOWWPBIGTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1CCC=CO1

Description

2-isobutoxy-3,4-dihydro-2H-pyran is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 50 L-volume autoclave made of stainless-steel, 16.22 kg of isobutylvinylether (IBVE), 6.97 kg of acrolein (ACR) and 0.08 kg of di-t-butylhydroxytoluene (BHT) were placed and the inside of the reactor was purged with nitrogen. The pressure was increased to 3 MPa with nitrogen and reaction was performed at 135° C. for 16 hours. The yield of 3,4-dihydro-2-isobutoxy-2H-pyran (DHIBP) was 94% (with ACR used as standard). The reaction solution was subjected to distillation, to thereby obtain 17.1 kg of DHIBP (20 kPa/120° C.).